Cas no 1517101-95-9 (4-Pyrimidinemethanol, α-(2-aminoethyl)-2-methyl-)

• Product Name: 4-Pyrimidinemethanol, α-(2-aminoethyl)-2-methyl-
• CAS No: 1517101-95-9
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5273528
• Update Time: 2025-05-30

4-Pyrimidinemethanol, α-(2-aminoethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinemethanol, α-(2-aminoethyl)-2-methyl-

• Inchi： 1S/C8H13N3O/c1-6-10-5-3-7(11-6)8(12)2-4-9/h3,5,8,12H,2,4,9H2,1H3
• InChI Key： ROCDYBYEQBOZRY-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(C)N=1)(O)CCN

Additional information on 4-Pyrimidinemethanol, α-(2-aminoethyl)-2-methyl-

4-Pyrimidinemethanol, α-(2-aminoethyl)-2-methyl- (CAS No. 151710-95-9)

The compound 4-Pyrimidinemethanol, α-(2-aminoethyl)-2-methyl- (CAS No. 151710-95-9) is a significant molecule in the field of organic chemistry, particularly in the study of pyrimidine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The pyrimidine ring system, a key feature of this molecule, is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The presence of the methanol group at position 4 further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, where they are often explored for their potential as bioactive agents. The α-(2-aminoethyl)-2-methyl substituent in this compound introduces additional complexity to its structure, potentially influencing its pharmacokinetic properties and interactions with biological systems. Researchers have demonstrated that such modifications can significantly alter the compound's solubility, stability, and bioavailability, making it a promising candidate for drug development.

In terms of synthesis, the preparation of 4-Pyrimidinemethanol, α-(2-aminoethyl)-2-methyl- involves a multi-step process that typically begins with the formation of the pyrimidine ring. This is often achieved through condensation reactions involving aldehydes or ketones with ammonia or ammonium salts. The subsequent introduction of the methanol group and the α-(2-aminoethyl)-2-methyl substituent requires precise control over reaction conditions to ensure high yields and purity.

The structural uniqueness of this compound has led to its investigation in various applications beyond traditional pharmaceuticals. For instance, recent research has explored its role in materials science, where pyrimidine derivatives are being considered for use in advanced materials such as polymers and coordination compounds. The pyrimidine framework's ability to form hydrogen bonds and engage in π-π interactions makes it particularly suitable for these applications.

Moreover, computational studies have provided valuable insights into the electronic properties of 4-Pyrimidinemethanol, α-(2-aminoethyl)-2-methyl-. Using density functional theory (DFT), researchers have analyzed its molecular orbitals and reactivity patterns, which are critical for understanding its behavior in different chemical environments. These studies have revealed that the compound exhibits a high degree of conjugation within its structure, which contributes to its stability and reactivity.

In conclusion, 4-Pyrimidinemethanol, α-(2-aminoethyl)-2-methyl- (CAS No. 151710-95-9) stands out as a versatile and intriguing molecule with a wide range of potential applications. Its unique combination of structural features makes it a valuable subject for ongoing research in organic chemistry, medicinal chemistry, and materials science.